(3-Acetyl-2-fluorophenyl)boronic acid
Overview
Description
“(3-Acetyl-2-fluorophenyl)boronic acid” is a chemical compound with the empirical formula C8H8BFO3 . It has a molecular weight of 181.96 . The compound is typically in solid form .
Molecular Structure Analysis
The SMILES string representation of “(3-Acetyl-2-fluorophenyl)boronic acid” is CC(=O)c1cccc(B(O)O)c1F . The InChI representation is 1S/C8H8BFO3/c1-5(11)6-3-2-4-7(8(6)10)9(12)13/h2-4,12-13H,1H3 .
Physical And Chemical Properties Analysis
“(3-Acetyl-2-fluorophenyl)boronic acid” is a solid at room temperature . It has a molecular weight of 181.96 . The compound should be stored at a temperature of 2-8°C .
Scientific Research Applications
Synthesis of Novel Liquid Crystalline Compounds
3-Acetyl-2-fluorophenylboronic acid can be used to synthesize novel liquid crystalline fluorobiphenylcyclohexenes and difluoroterphenyls . This is achieved through palladium-catalyzed cross-couplings .
Development of Potent Leukotriene B4 Receptor Agonists
This compound can also be used in the synthesis of o-phenylphenols, which are potent leukotriene B4 receptor agonists . These receptors play a crucial role in inflammatory responses, so this application could have significant implications for the development of new anti-inflammatory drugs .
Sensing Applications
Boronic acids, including 3-Acetyl-2-fluorophenylboronic acid, have been utilized in various sensing applications . This includes both homogeneous assays and heterogeneous detection .
Protein Manipulation and Modification
The interaction of boronic acids with proteins allows for their use in protein manipulation and modification . This can be particularly useful in biological labelling .
Separation Technologies
Boronic acids have also been used in separation technologies . This can include the separation of different types of molecules based on their interactions with the boronic acid .
Development of Therapeutics
The key interaction of boronic acids with diols allows for their use in the development of therapeutics . This can include the development of new drugs or treatments for various diseases .
Safety and Hazards
properties
IUPAC Name |
(3-acetyl-2-fluorophenyl)boronic acid |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8BFO3/c1-5(11)6-3-2-4-7(8(6)10)9(12)13/h2-4,12-13H,1H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
SEMRLZGDJZRZMC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
B(C1=C(C(=CC=C1)C(=O)C)F)(O)O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8BFO3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30584641 |
Source
|
| Record name | (3-Acetyl-2-fluorophenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
181.96 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
870778-95-3 |
Source
|
| Record name | (3-Acetyl-2-fluorophenyl)boronic acid | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID30584641 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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